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Performance Comparison of ODS Catalysts

Catalyst
System

Optimal
Temperature
(°C)

Oxidant/Sulfur
(O/S) Molar
Ratio

Reaction
Time
(min)

Sulfur
Removal
Efficiency

Key
Experimental
Conditions

ZnO-Zn-
MOF/BNC [1]

70 8 60 98.5% (from

1200 ppm)

Catalyst: 200 mg;

Extractant/Oil:
1.5:1; Oxidant:

H2O2 [1]

Acetic
Acid/H2O2
(Industrial
Sim.) [2]

80 Not Specified Not

Specified

~98% (from

3.5 wt% to
<0.5 wt%)

Pressure: <5 bar

[2]

Formic
Acid/H2O2
(for Base Oil)
[3]

58 7.35 150 60% (from

10,000 ppm)

Acid/Sulfur: 58.5;

Stirring: 1250 rpm;
3 extraction

stages [3]
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The data shows that the ZnO-Zn-MOF/BNC nanocomposite achieves excellent desulfurization

performance under mild conditions [1]. The industrial-scale process using acetic acid also demonstrates

high efficiency, albeit at a slightly higher temperature and involving pressure [2]. The formic acid system,

while effective for heavy base oil, requires a longer reaction time and multiple extraction steps to achieve a

moderate level of sulfur removal [3].

Detailed Experimental Protocols

Here are the methodologies for the key experiments cited in the comparison table.

Protocol 1: Synthesis and Testing of ZnO-Zn-MOF/BNC
Nanocomposite [1]

Catalyst Synthesis: The ZnO-Zn-MOF/BNC was synthesized via a green one-pot solvothermal

route. Bacterial Nanocellulose (BNC) sheets, pre-treated with NaOH, were immersed in a solution of
zinc nitrate hexahydrate in ethanol. A solution of terephthalic acid (H2BDC) and triethylamine in

ethanol was then added under sonication to grow the metal-organic framework on the BNC
nanofibers [1].

ODS Procedure: The ODS of real diesel fuel (1200 ppm sulfur) was performed in a batch system.
The typical reaction mixture included the catalyst, diesel fuel, and hydrogen peroxide as an oxidant.

After the oxidation reaction, the polar sulfones and sulfoxides were separated from the treated fuel
using an extractant (e.g., acetonitrile) in a specified solvent-to-oil ratio [1].

Analysis: The catalysts were characterized using XRD, FTIR, SEM, TEM, and EDX. The sulfur
content before and after the reaction was measured to calculate the removal efficiency [1].

Protocol 2: ODS of Lubricant Base Oil with Formic Acid/H2O2 [3]

Experimental Design: The impact of key parameters (temperature, oxidant-to-sulfur molar ratio,
acid-to-sulfur molar ratio) on sulfur removal was investigated using Response Surface Methodology
(RSM) with a Box-Behnken design (BBD) [3].
ODS Procedure: Experiments were conducted on Sn-650 base oil (10,000 ppm sulfur). The oxidation

reaction was performed using hydrogen peroxide and formic acid as the catalytic oxidation system.
After oxidation, the mixture was subjected to liquid-liquid extraction with a polar solvent like

dimethylformamide (DMF) to remove the oxidized sulfur compounds. The effect of multiple extraction
stages was also studied [3].
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Analysis: Total sulfur content was measured using a Rigaku sulfur analyzer. The properties of the

base oil before and after treatment (e.g., viscosity, flash point) were also analyzed and compared [3].

ODS Experimental Workflow

The following diagram illustrates the general workflow for a catalyst performance test in Oxidative

Desulfurization, integrating the steps from the protocols above.
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Reaction Setup

Set Optimal Parameters
(Temperature: 70-80°C, O/S Ratio: 7-8, Time: 60-150 min)
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(Convert sulfur compounds to sulfones/sulfoxides)
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(Separate oxidized compounds using polar solvent)
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Key Insights on Catalyst Performance
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Advantages of ZnO-Zn-MOF/BNC: The 3D porous structure of BNC serves as an excellent

dispersing scaffold, which prevents aggregation of the active metal sites and provides a high surface
area. This leads to improved mass transfer and accessibility to active sites, contributing to its high

efficiency. The catalyst also demonstrated good reusability, maintaining its activity over five cycles [1].
Role of Bacterial Nanocellulose (BNC): BNC is an eco-friendly, biodegradable polymer. Its richness

in hydroxyl groups allows for easy chemical modification and conjugation with catalysts like MOFs.
Using BNC as a support enhances the sustainability of the desulfurization process [1].

Industrial Application Context: The ODS technology is particularly attractive as it can operate under
mild conditions (moderate temperature and pressure) without the need for hydrogen, unlike

conventional hydrodesulfurization (HDS). This makes it a cost-effective and safer alternative or
complement to HDS, especially for treating heavy fuels and meeting stringent environmental

regulations like those from the International Maritime Organisation (IMO) [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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